Cas no 1806944-56-8 (Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate)

• Product Name: Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate
• CAS No: 1806944-56-8
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4873489
• Update Time: 2025-07-21

Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-8(16)3-5-9(10(12)13)6(15(17)18)4-7(11)14-5/h4,10H,2-3H2,1H3
• InChI Key： NPSCITOJKRPMCM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(CC(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate

Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1806944-56-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1806944-56-8) is a highly valuable intermediate in the field of pharmaceutical synthesis, exhibiting remarkable utility in the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its role in constructing complex heterocyclic scaffolds essential for drug discovery.

The molecular framework of Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a nitro group, which collectively enhance its reactivity and adaptability in synthetic chemistry. The presence of these groups allows for diverse chemical transformations, making it a cornerstone in the synthesis of various pharmacologically active compounds.

In recent years, the demand for innovative pharmaceuticals has driven extensive research into novel heterocyclic compounds. Among these, pyridine derivatives have emerged as pivotal structures in medicinal chemistry due to their broad spectrum of biological activities. Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate stands out as a versatile precursor for synthesizing pyridine-based drugs that target various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate is its role in constructing biologically relevant scaffolds. The nitro group, for instance, can be reduced to an amine, enabling further derivatization into more complex molecules. Similarly, the chloro and difluoromethyl groups serve as handles for nucleophilic substitution reactions, allowing chemists to introduce additional functional moieties with precision.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising drug candidates. Compounds like Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate are often employed in virtual screening assays due to their ability to mimic target binding profiles. This approach has accelerated the drug discovery process, leading to the rapid development of novel therapeutics.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine atoms into drug molecules can enhance metabolic stability, binding affinity, and pharmacokinetic properties. In this context, Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate serves as an excellent building block for synthesizing fluorinated pyridines—a class of compounds that has shown immense potential in treating a variety of diseases.

The synthesis of Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired molecular architecture with high efficiency and yield. These synthetic strategies not only highlight the compound's versatility but also underscore the progress made in organic synthesis over recent decades.

The applications of Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate extend beyond academic research; it has found practical utility in industrial settings where large-scale production of pharmaceutical intermediates is required. Its stability under various reaction conditions makes it an ideal candidate for commercial synthesis, ensuring consistent quality and performance across different batches.

In conclusion, Ethyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-acetate (CAS No. 1806944-56-8) represents a cornerstone in modern pharmaceutical synthesis. Its multifaceted utility as a building block for constructing complex heterocyclic scaffolds underscores its importance in drug discovery and development. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like this will remain indispensable tools in the chemist's arsenal.